molecular formula C9H15NO3 B3192442 4-Hexyl-1,3-oxazolidine-2,5-dione CAS No. 6271-04-1

4-Hexyl-1,3-oxazolidine-2,5-dione

Cat. No.: B3192442
CAS No.: 6271-04-1
M. Wt: 185.22 g/mol
InChI Key: QJGYHALXYMUETE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hexyl-1,3-oxazolidine-2,5-dione is a specialized N-carboxy anhydride (NCA) designed for research applications. Compounds of this class are highly valuable in synthetic organic chemistry, particularly as key building blocks for the synthesis of polypeptides and other polymeric materials. The polymerization of NCAs is a primary method for preparing defined polypeptides, where the ring-opening reaction allows for controlled chain elongation. The hexyl side chain in this derivative introduces specific hydrophobic properties, making it of particular interest for researchers developing materials with tailored characteristics, such as novel hydrogels, drug delivery vesicles, or self-assembling nanostructures. In a broader context, the oxazolidine-2,5-dione core structure is known to be the anhydride of N-carboxy α-amino acids and reacts with nucleophiles like water, alcohols, or amines. This reaction proceeds through an unstable carbamate intermediate that decarboxylates, providing a pathway to various functionalized amides and esters. Handle this reagent with care in an inert, dry atmosphere to prevent premature hydrolysis. This product is intended for laboratory research purposes only and is not classified as a drug or consumer product. It is strictly for use in controlled settings by qualified professionals.

Properties

CAS No.

6271-04-1

Molecular Formula

C9H15NO3

Molecular Weight

185.22 g/mol

IUPAC Name

4-hexyl-1,3-oxazolidine-2,5-dione

InChI

InChI=1S/C9H15NO3/c1-2-3-4-5-6-7-8(11)13-9(12)10-7/h7H,2-6H2,1H3,(H,10,12)

InChI Key

QJGYHALXYMUETE-UHFFFAOYSA-N

SMILES

CCCCCCC1C(=O)OC(=O)N1

Canonical SMILES

CCCCCCC1C(=O)OC(=O)N1

Other CAS No.

6271-04-1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Chain Length and Physicochemical Properties

The hexyl substituent distinguishes 4-hexyl-1,3-oxazolidine-2,5-dione from shorter-chain derivatives. For example:

Table 1: Substituent Effects on Physicochemical Properties

Compound Substituent Chain Length Predicted logP* Potential Applications
4-Hexyl-1,3-oxazolidine-2,5-dione Hexyl C6 ~2.5–3.0 Drug delivery, surfactants
4-Isobutyl-1,3-oxazolidine-2,5-dione Isobutyl C4 ~1.5–2.0 Intermediate in peptide synthesis
Vinclozolin (3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione) Dichlorophenyl + ethenyl N/A ~3.2 Agricultural fungicide
Structural Isomers: 2,5-Dione vs. 2,4-Dione

The position of the ketone groups significantly impacts reactivity and biological activity:

  • 1,3-Oxazolidine-2,4-dione derivatives (–2): These isomers are often used as intermediates in polymer chemistry. Their reactivity differs due to the proximity of the ketone groups, enabling distinct ring-opening polymerization pathways.
  • 1,3-Oxazolidine-2,5-dione derivatives : The 2,5-dione configuration, as seen in the target compound, is less common but critical for stabilizing specific conformations. For instance, crystal structure analyses of benzyl-substituted analogs reveal dihedral angles (~58°) between the oxazolidine ring and aromatic substituents, which influence packing efficiency and crystallinity .
Bioactivity Comparison
  • Diketopiperazine Derivatives (): Piperazine-2,5-diones (e.g., compound 6, IC50 = 28.9 μM against H1N1) exhibit antiviral activity, suggesting that oxazolidine-2,5-diones with similar substituents might also target viral proteins.
Crystallographic Insights

The hexyl chain in 4-hexyl-1,3-oxazolidine-2,5-dione is expected to adopt extended conformations in the solid state, similar to ethyl or benzyl substituents in related NCAs (e.g., dihedral angles ~50–59° between the ring and substituent) . This spatial arrangement may enhance crystallinity, making the compound suitable for controlled-release formulations.

Toxicity Profile

The parent compound, oxazolidine-2,5-dione, exhibits acute oral toxicity (Category 4, H302) . The hexyl substituent may mitigate toxicity by reducing metabolic activation or altering absorption kinetics, though experimental data are needed to confirm this hypothesis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.